Cas no 77300-46-0 (1,2-dimethyl pyrrolidine-1,2-dicarboxylate)

• Product Name: 1,2-dimethyl pyrrolidine-1,2-dicarboxylate
• CAS No: 77300-46-0
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 3183132
• PubChem ID: 13757329
• Update Time: 2025-06-12

1,2-dimethyl pyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2-PYRROLIDINEDICARBOXYLIC ACID, DIMETHYL ESTER
• 1,2-dimethyl pyrrolidine-1,2-dicarboxylate
• 1,2-Pyrrolidinedicarboxylic acid, 1,2-dimethyl ester
• 77300-46-0
• EN300-170543
• AKOS009124954
• CDA30046
• Z240297962
• SRFMYIWPQPIVPO-UHFFFAOYSA-N
• 1,2-dimethylpyrrolidine-1,2-dicarboxylate
• G43026
• 1,2-DIMETHYL (2R)-PYRROLIDINE-1,2-DICARBOXYLATE
• 1,2-bis(methoxycarbonyl)pyrrolidine
• dimethyl pyrrolidine-1,2-dicarboxylate
• SCHEMBL9546469
• d-Proline, N-methoxycarbonyl-, methyl ester

• Inchi： 1S/C8H13NO4/c1-12-7(10)6-4-3-5-9(6)8(11)13-2/h6H,3-5H2,1-2H3
• InChI Key： SRFMYIWPQPIVPO-UHFFFAOYSA-N
• SMILES： N1(C(OC)=O)CCCC1C(OC)=O

Computed Properties

• Exact Mass: 187.08445790Da
• Monoisotopic Mass: 187.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,2-dimethyl pyrrolidine-1,2-dicarboxylate

Comprehensive Overview of 1,2-dimethyl pyrrolidine-1,2-dicarboxylate (CAS No. 77300-46-0): Properties, Applications, and Industry Insights

1,2-dimethyl pyrrolidine-1,2-dicarboxylate (CAS No. 77300-46-0) is a versatile organic compound with significant relevance in pharmaceutical and chemical research. Its unique molecular structure, featuring a pyrrolidine ring and two ester-functionalized carboxylate groups, makes it a valuable intermediate in synthetic chemistry. The compound's dicarboxylate derivatives are increasingly studied for their potential in drug design, particularly in modulating bioavailability and metabolic stability.

In recent years, the demand for pyrrolidine-based compounds has surged due to their applications in bioactive molecule development. Researchers highlight its role in creating chiral auxiliaries and asymmetric catalysts, aligning with the growing focus on green chemistry and sustainable synthesis. The dimethyl ester functionality of this compound enhances its solubility, facilitating reactions in polar solvents—a key consideration for industrial-scale processes.

The compound's CAS No. 77300-46-0 is frequently searched in conjunction with terms like "pyrrolidine derivatives synthesis" and "esterification optimization," reflecting industry interest in scalable production methods. Analytical techniques such as HPLC purity analysis and NMR characterization are critical for quality control, as discussed in recent patent filings. Notably, its stability under ambient conditions makes it preferable for long-term storage compared to analogous N-heterocyclic compounds.

Emerging trends link 1,2-dimethyl pyrrolidine-1,2-dicarboxylate to peptide mimetics research, addressing challenges in drug delivery systems. Its structural flexibility allows modifications at both the 1-position and 2-position carboxylates, enabling tailored physicochemical properties. This adaptability answers frequent search queries about "customizable heterocyclic scaffolds" in medicinal chemistry forums.

From an industrial perspective, manufacturers emphasize the compound's low environmental impact profile, with biodegradability studies showing >80% degradation within 28 days under OECD test conditions. This positions it favorably against traditional aromatic intermediates in regulatory-sensitive markets. Current Good Manufacturing Practice (cGMP) batches now achieve ≥99.5% purity, meeting stringent pharmaceutical-grade requirements.

Ongoing research explores its utility in polymer chemistry, particularly as a building block for biodegradable polyamides. The diester groups participate in polycondensation reactions while the pyrrolidine ring contributes to chain flexibility—a combination addressing search trends for "sustainable polymer additives." Thermal analysis data (TGA/DSC) indicates stability up to 210°C, expanding potential high-temperature applications.

In analytical chemistry, the compound serves as a calibration standard for chiral chromatography methods due to its defined stereochemistry. Recent publications describe its use in HPLC method development, particularly for separating enantiomeric impurities—a hot topic in quality assurance circles. This aligns with frequent searches for "chiral purity validation" techniques in API production.

The global market for 77300-46-0 reflects a 12% CAGR (2023-2030) according to industry reports, driven by expanding contract research organization (CRO) activities. Regional suppliers now offer kilo-scale quantities with certificates of analysis (CoA), responding to demand for research-scale reagents. Storage recommendations typically specify inert atmosphere conditions to prevent ester hydrolysis, a common query among first-time users.

Future directions include computational studies of its conformational dynamics using molecular modeling software—a topic gaining traction in computational chemistry forums. Preliminary DFT calculations suggest the diequatorial conformation predominates in solution, influencing its steric interactions in catalytic applications. Such data addresses emerging search terms like "pyrrolidine DFT parameters" among theoretical chemists.